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Compound of Interest

Compound Name: Reactive Black 39

Cat. No.: B15552041

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the dyeing of cotton fabric with C.l. Reactive
Black 39, a bifunctional reactive dye known for producing deep black shades with good
fastness properties. The protocols outlined below are intended for laboratory-scale applications
and can be adapted for various research purposes.

Overview and Principle

Reactive dyes, such as Reactive Black 39, form a covalent bond with the hydroxyl groups of
cellulosic fibers like cotton under alkaline conditions.[1] This chemical reaction ensures high
wash fastness. The dyeing process is typically carried out in three main stages:

o Exhaustion: The dye is adsorbed onto the cotton fiber from the dyebath, a process facilitated
by the presence of an electrolyte (e.g., sodium chloride or sodium sulfate).

o Fixation: An alkali (e.g., sodium carbonate) is added to raise the pH of the dyebath, which
catalyzes the covalent reaction between the dye molecule and the cotton fiber.

» Wash-off (Soaping): Unfixed and hydrolyzed dye is removed from the fabric surface to
ensure optimal fastness and prevent color bleeding.

Reactive Black 39 is classified as a "hot brand" reactive dye, indicating that it requires a higher
temperature for efficient fixation.[2][3]
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Materials and Reagents

e Scoured and bleached 100% cotton fabric

C.l. Reactive Black 39 dye powder

e Sodium chloride (NaCl) or Glauber's salt (Na2S0a)

e Sodium carbonate (Na2COs, soda ash)

e Wetting agent (non-ionic)

e Sequestering agent (e.g., EDTA-based)

e Acetic acid (CHsCOOH)

» Non-ionic soaping agent

« Distilled or deionized water

o Laboratory-scale dyeing apparatus (e.g., beaker dyer, shaking water bath)
» Standard laboratory glassware and equipment

Experimental Protocols
Pre-treatment of Cotton Fabric

Ensure the cotton fabric is thoroughly scoured and bleached to remove natural impurities,
waxes, and any sizing agents. The fabric should be free from residual alkali before dyeing to
prevent premature, localized dye fixation.[2][4]

Dye Bath Preparation and Dyeing Procedure

The following protocol is based on a liquor-to-goods ratio (L:R) of 20:1. Adjustments may be
necessary for different equipment and desired shade depths.

Table 1: Dye Bath Recipe
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Component Concentration Purpose

0.5 - 6.0% (on weight of fabric,

C.l. Reactive Black 39 Colorant
o.w.f)

Wetting Agent 0.5-1.0g/L Improves fabric wettability

) Sequesters heavy metal ions
Sequestering Agent 05-1.0g/L )

in water

Sodium Chloride (NacCl) See Table 2 Promotes dye exhaustion
Sodium Carbonate (Na=COs) See Table 2 Promotes dye fixation (alkali)

Table 2: Recommended Salt and Alkali Concentrations for Varying Shade Depths

Dye Shade (% o.w.f) Sodium Chloride (g/L) Sodium Carbonate (g/L)
<0.5% 20 10
0.5-1.0% 30 15
1.0-2.0% 40 20
2.0-4.0% 60 20
>4.0% 80 20
Dyeing Cycle:

o Set the dye bath at 50°C with the required amount of water, wetting agent, and sequestering
agent.[4]

« Introduce the pre-wetted cotton fabric and run for 5-10 minutes to ensure even wetting.

e Add the pre-dissolved Reactive Black 39 dye solution. To prepare the dye solution, paste
the dye powder with a small amount of cold water and then dissolve it by adding water at
approximately 80°C.[2]

e Run for 10 minutes.
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o Gradually raise the temperature to 80-85°C over 30 minutes.[3][4] During this time, add the
required amount of sodium chloride in two to three portions.[4]

o Continue dyeing at 80-85°C for 30 minutes to allow for dye exhaustion.
o Add the pre-dissolved sodium carbonate solution over 10-15 minutes.
o Continue the dyeing (fixation) for another 45-60 minutes at 80-85°C.[2][4]

e Cool the dye bath to 60°C and drain the liquor.

Post-treatment (Wash-off/fSoaping)

This stage is critical for removing unfixed and hydrolyzed dye, which is essential for achieving
good wash fastness.

» Rinse: Rinse the dyed fabric thoroughly with cold water.

o Neutralization: Treat the fabric in a bath containing 1.0 g/L of acetic acid at 40-50°C for 10
minutes to neutralize residual alkali.

e Soaping: Wash the fabric in a bath containing 1.0-2.0 g/L of a non-ionic soaping agent at 90-
95°C for 15-20 minutes.

¢ Hot Rinse: Rinse with hot water.
e Cold Rinse: Rinse with cold water until the water runs clear.

e Drying: Squeeze the fabric and air-dry or oven-dry at a moderate temperature.

Visualization of Experimental Workflow

The following diagram illustrates the key stages of the exhaust dyeing protocol for cotton with
Reactive Black 39.
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Caption: Experimental workflow for cotton dyeing with Reactive Black 39.
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Signaling Pathway of Dye-Fiber Interaction

The following diagram illustrates the chemical interaction between Reactive Black 39 and the
cellulosic polymer of cotton under alkaline conditions.
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Caption: Covalent fixation and hydrolysis of reactive dye on cotton.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1555204 1#protocol-for-cotton-dyeing-with-reactive-
black-39]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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